Cas no 2138193-30-1 (3-(3-amino-1H-1,2,4-triazol-1-yl)piperidin-2-one)

• Product Name: 3-(3-amino-1H-1,2,4-triazol-1-yl)piperidin-2-one
• CAS No: 2138193-30-1
• MF: C₇H₁₁N₅O
• MW: 181.195140123367
• CID: 6188111
• PubChem ID: 165473824
• Update Time: 2025-06-20

3-(3-amino-1H-1,2,4-triazol-1-yl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-1H-1,2,4-triazol-1-yl)piperidin-2-one
• EN300-1110398
• 2138193-30-1

• Inchi： 1S/C7H11N5O/c8-7-10-4-12(11-7)5-2-1-3-9-6(5)13/h4-5H,1-3H2,(H2,8,11)(H,9,13)
• InChI Key： RWHVSYSBSRMESD-UHFFFAOYSA-N
• SMILES： O=C1C(CCCN1)N1C=NC(N)=N1

Computed Properties

• Exact Mass: 181.09635999g/mol
• Monoisotopic Mass: 181.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 85.8Ų

Additional information on 3-(3-amino-1H-1,2,4-triazol-1-yl)piperidin-2-one

Introduction to 3-(3-amino-1H-1,2,4-triazol-1-yl)piperidin-2-one (CAS No. 2138193-30-1)

The compound 3-(3-amino-1H-1,2,4-triazol-1-yl)piperidin-2-one, identified by its CAS number 2138193-30-1, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule combines a piperidinone core with a triazolyl moiety, creating a structure that has garnered considerable attention for its potential applications in drug discovery and medicinal chemistry. The unique arrangement of nitrogen atoms in its framework suggests promising interactions with biological targets, making it a valuable scaffold for developing novel therapeutic agents.

Recent studies have highlighted the versatility of 3-(3-amino-1H-1,2,4-triazol-1-yl)piperidin-2-one due to its ability to modulate multiple biological pathways. The presence of an amino group on the triazole ring and the piperidinone moiety provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties. This flexibility has been exploited in the design of compounds targeting neurological disorders, infectious diseases, and inflammatory conditions.

In the realm of neurological research, 3-(3-amino-1H-1,2,4-triazol-1-yl)piperidin-2-one has shown promise as a potential lead compound for treating neurodegenerative diseases. Its molecular structure allows for interactions with neurotransmitter receptors and enzymes implicated in conditions such as Alzheimer's and Parkinson's disease. Preliminary in vitro studies have demonstrated its ability to inhibit amyloid-beta aggregation and modulate acetylcholinesterase activity, suggesting a dual-action mechanism that could be therapeutically beneficial.

The triazolyl-piperidinone scaffold also exhibits interesting pharmacokinetic profiles. Computational modeling studies indicate that this compound possesses favorable solubility and metabolic stability, which are critical factors for drug efficacy and bioavailability. Additionally, its chemical stability under various conditions makes it suitable for formulation into oral or injectable pharmaceuticals, broadening its potential clinical applications.

Another area where 3-(3-amino-1H-1,2,4-triazol-1-yl)piperidin-2-one has shown significant promise is in the treatment of infectious diseases. The amino group on the triazole ring can be leveraged to develop compounds with antimicrobial properties. Research has indicated that derivatives of this scaffold can interfere with bacterial cell wall synthesis and DNA replication, offering a novel approach to combat antibiotic-resistant strains. This capability is particularly relevant in the face of growing concerns about microbial resistance worldwide.

The synthesis of 3-(3-amino-1H-1,2,4-triazol-1-yl)piperidin-2-one involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the condensation of appropriately substituted precursors under controlled conditions to form the triazolyl-piperidinone core. Subsequent functionalization steps introduce additional modifications to enhance pharmacological activity. Advanced techniques such as transition-metal catalysis have been employed to improve yield and selectivity, ensuring high-quality production standards.

Evaluation of 3-(3-amino-1H-1,2,4-triazol-1-yl)piperidin-2-one in preclinical models has provided valuable insights into its biological activity and safety profile. Animal studies have revealed no significant toxicological effects at tested doses, suggesting a favorable safety margin for further clinical development. Furthermore, its ability to cross the blood-brain barrier has been observed in some models, indicating potential therapeutic utility for central nervous system disorders.

The integration of computational chemistry and high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 3-(3-amino-1H-1,2,4-triazol-1-y)piperidin 2-one . By leveraging these tools, researchers can rapidly identify lead compounds with optimized pharmacokinetic and pharmacodynamic properties. This approach has been instrumental in reducing the time required to bring new drugs from discovery to market.

The future prospects for 3-(3-amino-H 12 4-triazol 11-y)piperidin 22-one are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced therapeutic efficacy. Additionally, advancements in biocatalysis may offer sustainable routes for large-scale production.

In conclusion, 33(33amino H11 12 44triazol 11y)piperidine 22one (CAS No. 213819330 ) stands as a testament to the ingenuity of modern pharmaceutical chemistry. Its unique structure and versatile biological activity make it a compelling candidate for further development in treating neurological disorders infectious diseases inflammatory conditions . As research progresses this compound is poised to contribute significantly to advancements in medicine.